Cas no 172723-35-2 (Pseudoceratine A)

• Product Name: Pseudoceratine A
• CAS No: 172723-35-2
• MF: C₁₅H₁₇Br₂N₅O₄
• MW: 491.134581327438
• CID: 2725460
• PubChem ID: 10672719
• Update Time: 2025-04-21

Pseudoceratine A Chemical and Physical Properties

Names and Identifiers

• (5R,6S)-N-[2-(2-amino-1H-imidazol-5-yl)ethyl]-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide
• Purealidin J
• (-)-Pseudoceratinine A
• CHEMBL464285
• DTXSID80938195
• 7,9-Dibromo-10-hydroxy-N-[2-(2-imino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide
• (5R,10S)-N-(2-(2-Amino-1H-imidazol-5-yl)ethyl)-7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro(4.5)deca-2,6,8-triene-3-carboxamide
• UZ8GYY4ZHX
• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide, N-[2-(2-amino-1H-imidazol-5-yl)ethyl]-7,9-dibromo-10-hydroxy-8-methoxy-, (5R,10S)-
• 344362-49-8
• Pseudoceratine A
• (5R,10S)-N-[2-(2-Amino-1H-imidazol-5-yl)ethyl]-7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide
• 172723-35-2
• (5R,10S)-N-[2-(2-amino-1H-imidazol-5-yl)ethyl]-7,9-dibromo-10-hydroxy-8-methoxy-4-oxa-3-azaspiro[4.5]deca-2,6,8-triene-2-carboxamide
• Pseudoceratinin A
• Pseudoceratine

• Inchi： 1S/C15H17Br2N5O4/c1-25-11-8(16)4-15(12(23)10(11)17)5-9(22-26-15)13(24)19-3-2-7-6-20-14(18)21-7/h4,6,12,23H,2-3,5H2,1H3,(H,19,24)(H3,18,20,21)/t12-,15+/m1/s1
• InChI Key： NBOVGEUANNHLCZ-DOMZBBRYSA-N
• SMILES： BrC1=C(C(=C[C@@]2([C@@H]1O)CC(C(NCCC1=CN=C(N)N1)=O)=NO2)Br)OC

Computed Properties

• Exact Mass: 490.96268g/mol
• Monoisotopic Mass: 488.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Aminoimidazoles